Cas no 99669-34-8 (Tricyclo[2.2.1.02,6]heptan-1-amine hydrochloride)

• Product Name: Tricyclo[2.2.1.02,6]heptan-1-amine hydrochloride
• CAS No: 99669-34-8
• MF: C₇H₁₂ClN
• MW: 145.629880905151
• CID: 4787128
• Update Time: 2025-05-20

Tricyclo[2.2.1.02,6]heptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptan-1-amine hydrochloride

• Inchi： 1S/C7H11N.ClH/c8-7-3-4-1-5(7)6(7)2-4;/h4-6H,1-3,8H2;1H
• InChI Key： IYNRVDRKTCUSNV-UHFFFAOYSA-N
• SMILES： Cl.NC12CC3CC1C2C3

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 141
• Topological Polar Surface Area: 26

Additional information on Tricyclo[2.2.1.02,6]heptan-1-amine hydrochloride

Tricyclo[2.2.1.02,6]heptan-1-amine Hydrochloride: A Comprehensive Overview

Tricyclo[2.2.1.02,6]heptan-1-amine hydrochloride, also known as Tricyclo[2.2.1.0²,⁶]heptan-1-amine hydrochloride, is a unique organic compound with the CAS number 99669-34-8. This compound is a bicyclic amine derivative, characterized by its rigid and highly strained structure, which makes it an interesting subject for both academic research and industrial applications.

The molecular structure of Tricyclo[2.2.1.0²,⁶]heptan-1-amine hydrochloride consists of a tricyclic system with a nitrogen atom at the 1-position, forming a secondary amine group. The hydrochloride salt form is commonly used in pharmaceutical and chemical industries due to its stability and solubility properties.

Recent studies have highlighted the potential of Tricyclo[2.2.1.0²,⁶]heptan-1-amine hydrochloride in drug design and development, particularly in the synthesis of bioactive molecules with enhanced pharmacokinetic profiles. Its rigid structure allows for precise control over steric and electronic properties, making it an ideal building block for constructing complex molecular architectures.

In terms of synthesis, Tricyclo[2.2.1.0²,⁶]heptan-1-amine hydrochloride can be prepared through various methods, including ring-closing metathesis and other cycloaddition reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production.

The compound has also been explored in materials science applications, such as the development of novel polymers and catalysts with tailored mechanical and catalytic properties. Its unique structural features enable it to serve as a versatile platform for functional materials research.

From an environmental standpoint, Tricyclo[2.2.1.0²,⁶]heptan-1-amine hydrochloride has been studied for its biodegradation potential and toxicity profile under various conditions. These studies are crucial for ensuring its safe handling and disposal in industrial settings.

In conclusion, Tricyclo[2.2.1.0²,⁶]heptan-1-amine hydrochloride is a multifaceted compound with promising applications across diverse fields of science and technology.